Cas no 2137599-27-8 (7-fluoro-2-methyl-6-(pentan-3-yl)amino-3,4-dihydroquinazolin-4-one)

• Product Name: 7-fluoro-2-methyl-6-(pentan-3-yl)amino-3,4-dihydroquinazolin-4-one
• CAS No: 2137599-27-8
• MF: C₁₄H₁₈FN₃O
• MW: 263.310626506805
• CID: 5783196
• PubChem ID: 165489018
• Update Time: 2025-06-12

7-fluoro-2-methyl-6-(pentan-3-yl)amino-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2137599-27-8
• EN300-1165214
• 7-fluoro-2-methyl-6-[(pentan-3-yl)amino]-3,4-dihydroquinazolin-4-one
• 7-fluoro-2-methyl-6-(pentan-3-yl)amino-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C14H18FN3O/c1-4-9(5-2)18-13-6-10-12(7-11(13)15)16-8(3)17-14(10)19/h6-7,9,18H,4-5H2,1-3H3,(H,16,17,19)
• InChI Key： HXBFFRDDAIHOOL-UHFFFAOYSA-N
• SMILES： FC1C=C2C(C(NC(C)=N2)=O)=CC=1NC(CC)CC

Computed Properties

• Exact Mass: 263.14339037g/mol
• Monoisotopic Mass: 263.14339037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.5Ų

Additional information on 7-fluoro-2-methyl-6-(pentan-3-yl)amino-3,4-dihydroquinazolin-4-one

7-fluoro-2-methyl-6-(pentan-3-yl)amino-3,4-dihydroquinazolin-4-one and Its Significance in Modern Pharmaceutical Research

The compound with the CAS number 2137599-27-8 is a highly intriguing molecule known by the product name 7-fluoro-2-methyl-6-(pentan-3-yl)amino-3,4-dihydroquinazolin-4-one. This compound belongs to the quinazoline class of heterocyclic organic compounds, which have garnered significant attention in the field of pharmaceutical research due to their diverse biological activities. Quinazolines are known for their role in various therapeutic applications, including anticancer, antiviral, and anti-inflammatory agents. The specific structure of this compound, featuring a fluoro substituent, a methyl group, and a pentan-3-yl amino group, contributes to its unique chemical properties and potential biological functions.

In recent years, there has been a surge in research focused on developing novel quinazoline derivatives with enhanced pharmacological properties. The introduction of fluorine atoms into quinazoline scaffolds has been particularly noteworthy, as fluorine can significantly modulate the metabolic stability and binding affinity of molecules. The presence of a fluoro group at the 7-position of the quinazoline ring in 7-fluoro-2-methyl-6-(pentan-3-yl)amino-3,4-dihydroquinazolin-4-one is believed to enhance its interaction with biological targets, thereby improving its therapeutic efficacy.

The 2-methyl and 6-(pentan-3-yl)amino substituents further contribute to the complexity and functionality of this molecule. The methyl group at the 2-position can influence the electronic distribution of the ring, while the pentan-3-yl amino group introduces a bulky aliphatic chain that may affect solubility and cell membrane permeability. These structural features make this compound a promising candidate for further investigation in drug discovery.

One of the most exciting aspects of quinazoline derivatives is their potential as kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, including cell growth, division, and differentiation. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. Several quinazoline-based drugs have already been approved for clinical use, such as gleevec (imatinib), which targets certain tyrosine kinases involved in chronic myeloid leukemia.

The< strong>7-fluoro-2-methyl-6-(pentan-3-yl)amino-3,4-dihydroquinazolin-4-one, with its unique structural features, may exhibit inhibitory activity against specific kinases. Recent studies have shown that fluorinated quinazolines can exhibit potent inhibitory effects on various kinases by binding to their active sites. The fluoro group enhances binding affinity by increasing the electrophilicity of certain key residues within the kinase active site. Additionally, the bulky pentan-3-yl amino group can sterically hinder unwanted interactions, improving selectivity.

Another area of interest is the potential application of this compound in antiviral therapy. Viruses often rely on host cell kinases for their replication cycle. By inhibiting these kinases, quinazoline derivatives can disrupt viral replication. For instance, some quinazolines have shown promise in inhibiting viral enzymes such as proteases and polymerases. The< strong>7-fluoro-2-methyl-6-(pentan-3-y lamino)-3,4-dihydroquinazolin -4-one, with its ability to modulate kinase activity, may offer a new strategy for combating viral infections.

The synthesis of< strong>7-fluoro -2-methyl -6-(pentan -3 -yl)amino -3 ,4 -dihydroquin azolin -4-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluoro group typically requires specialized fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent functionalization at the 2-position and 6-position involves nucleophilic substitution or condensation reactions.

In conclusion,< strong>7-fluoro -2-methyl -6-(pentan -3 -yl)amino -3 ,4 -dihydroquin azolin -4-one, with its CAS number< strong>2137599 -27 -8, represents a significant advancement in pharmaceutical research. Its unique structural features make it a promising candidate for further investigation in anticancer and antiviral therapies. As research continues to uncover new applications for quinazoline derivatives, compounds like this one are poised to play a crucial role in developing next-generation therapeutics.